Cas no 89976-27-2 (methyl 4-iodo-3-nitro-benzoate)

• Product Name: methyl 4-iodo-3-nitro-benzoate
• CAS No: 89976-27-2
• MF: C₈H₆INO₄
• MW: 307.042014598846
• MDL: MFCD08064223
• CID: 91008
• PubChem ID: 297884
• Update Time: 2024-10-26

methyl 4-iodo-3-nitro-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-3-nitrobenzoate
• 4-iodo-3-nitroBenzoic acid methyl ester
• NSC 169203
• methyl 4-iodo-3-nitro-benzoate
• DTXSID50305133
• Benzoic acid, 4-iodo-3-nitro-, methyl ester
• SCHEMBL1417265
• 4-iodo-3-nitro-benzoic acid methyl ester
• SCMBIQRYVKITCY-UHFFFAOYSA-N
• NSC-169203
• 4-iodo-3-nitro benzoic methyl ester
• EN300-7361193
• METHYL4-IODO-3-NITROBENZOATE
• AS-20096
• NSC169203
• SY047847
• CS-W019526
• 89976-27-2
• MFCD08064223
• AKOS009462780

• MDL： MFCD08064223
• Inchi： 1S/C8H6INO4/c1-14-8(11)5-2-3-6(9)7(4-5)10(12)13/h2-4H,1H3
• InChI Key： SCMBIQRYVKITCY-UHFFFAOYSA-N
• SMILES： O=C(C1C=C([N+](=O)[O-])C(I)=CC=1)OC

Computed Properties

• Exact Mass: 306.93400
• Monoisotopic Mass: 306.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: Yellow crystal powder
• Density: 1.904
• Melting Point: 103-105°C
• Boiling Point: 360.1°C at 760 mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.631
• Water Partition Coefficient: Soluble in DCM 10mg/0.5mL. Insoluble in water.
• PSA: 72.12000
• LogP: 2.50920
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

methyl 4-iodo-3-nitro-benzoate Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Risk Phrases：R20/21/22; R36/37/38